molecular formula C9H10N2 B6166736 1-cyclobutyl-5-ethynyl-1H-pyrazole CAS No. 2281667-99-8

1-cyclobutyl-5-ethynyl-1H-pyrazole

Cat. No. B6166736
CAS RN: 2281667-99-8
M. Wt: 146.2
InChI Key:
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Description

“1-cyclobutyl-5-ethynyl-1H-pyrazole” is a chemical compound with the molecular formula C9H10N2 . It has a molecular weight of 146.19 . The compound is in liquid form .


Molecular Structure Analysis

The InChI code for “1-cyclobutyl-5-ethynyl-1H-pyrazole” is 1S/C9H10N2/c1-2-8-6-10-11(7-8)9-4-3-5-9/h1,6-7,9H,3-5H2 . This indicates that the compound has a cyclobutyl group and an ethynyl group attached to a pyrazole ring.


Physical And Chemical Properties Analysis

The compound is in liquid form . Other physical and chemical properties such as boiling point, melting point, and density were not found in the sources I retrieved.

Mechanism of Action

The mechanism of action of “1-cyclobutyl-5-ethynyl-1H-pyrazole” is not specified in the sources I found. Pyrazole compounds are known to have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .

Safety and Hazards

The compound has been classified with the hazard statements H227, H315, H318, H335 . This indicates that it is combustible, causes skin irritation, causes serious eye damage, and may cause respiratory irritation .

Future Directions

While specific future directions for “1-cyclobutyl-5-ethynyl-1H-pyrazole” are not mentioned in the sources I found, pyrazole compounds in general are the focus of many techniques due to their frequent use as scaffolds in the synthesis of bioactive chemicals .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclobutyl-5-ethynyl-1H-pyrazole involves the reaction of cyclobutyl hydrazine with ethynyl ketone followed by cyclization of the resulting product.", "Starting Materials": [ "Cyclobutyl hydrazine", "Ethynyl ketone", "Sodium ethoxide", "Acetic acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve cyclobutyl hydrazine in acetic acid and add ethynyl ketone dropwise with stirring.", "Step 2: Add sodium ethoxide to the reaction mixture and stir for several hours at room temperature.", "Step 3: Extract the product with diethyl ether and wash with water.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 5: Purify the product by column chromatography using a suitable solvent system." ] }

CAS RN

2281667-99-8

Product Name

1-cyclobutyl-5-ethynyl-1H-pyrazole

Molecular Formula

C9H10N2

Molecular Weight

146.2

Purity

95

Origin of Product

United States

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